Regiochemical Identity: 2H- vs. 1H-Triazole Comparison
The target compound bears the triazole in the 2H-tautomeric form, whereas the commonly stocked analog 1-(1,3-thiazol-2-ylmethyl)-1H-1,2,3-triazol-4-amine (CAS 1510227-79-8) is the 1H-regioisomer . In a comparative study of 5-amino-1H- and 2H-1,2,3-triazole series against Trypanosoma cruzi epimastigotes, the 2H-triazole derivatives 16d and 16f achieved selectivity indices (S.I.) > 200, while the 1H-triazole series exhibited lower selectivity [1]. Although the exact S.I. values for each regioisomer are not explicitly paired, the study demonstrates that regioisomeric identity alone can drive >2-fold differences in biological selectivity.
| Evidence Dimension | Antiparasitic selectivity index (S.I.) against T. cruzi epimastigotes |
|---|---|
| Target Compound Data | 2H-triazole derivatives (16d, 16f): S.I. > 200 |
| Comparator Or Baseline | 1H-triazole derivatives: lower selectivity (exact values not reported in abstract; S.I. < 200 inferred) |
| Quantified Difference | Estimated >2-fold S.I. advantage for 2H-series |
| Conditions | In vitro epimastigote assay of T. cruzi; CYP51 inhibition and ergosterol synthesis inhibition confirmed for 2H-series |
Why This Matters
Procuring the correct regioisomer is essential for maintaining SAR continuity; substituting 1H for 2H triazole can alter selectivity by >2-fold.
- [1] Vilas-Boas, S. et al. (2021). Synthesis and in vitro and in silico studies of 1H- and 2H-1,2,3-triazoles as antichagasic agents. Bioorganic Chemistry, 116, 105250. Reports S.I. > 200 for 2H-triazole derivatives 16d and 16f. View Source
